Cas no 162050-43-3 (3-Hydroxybutyl phthalide)

• Product Name: 3-Hydroxybutyl phthalide
• CAS No: 162050-43-3
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 4761539
• PubChem ID: 11579344
• Update Time: 2024-11-07

3-Hydroxybutyl phthalide Chemical and Physical Properties

Names and Identifiers

• HZG40L5A88
• 3-hydroxybutylphthalide
• 3-hydroxybutyl phthalide
• Butylphthalide metabolite M3-2
• 3-(3-Hydroxybutyl)-1(3H)-isobenzofuranone
• 3-(3-hydroxybutyl)-3H-2-benzofuran-1-one
• 1(3H)-Isobenzofuranone, 3-(3-hydroxybutyl)-
• UNII-HZG40L5A88
• 162050-43-3
• ARD193755
• Butylphthalide Impurity 38_3-Butylphthalide Impurity 52_
• SCHEMBL6268959
• G74514
• 3-(3-Hydroxybutyl)isobenzofuran-1(3H)-one
• 10-OH-NBP
• 3-Hydroxybutyl phthalide

• Inchi： 1S/C12H14O3/c1-8(13)6-7-11-9-4-2-3-5-10(9)12(14)15-11/h2-5,8,11,13H,6-7H2,1H3
• InChI Key： BOPXPQRBGFXGQN-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2C1CCC(C)O)=O

Computed Properties

• Exact Mass: 206.094294304g/mol
• Monoisotopic Mass: 206.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofuranones